BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 4,6-
Difluoropyridin-3-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,6-Difluoropyridin-3-ol

Cat. No.: B596940

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for a comprehensive Safety Data Sheet (SDS). While compiled with
diligence, the information herein is based on publicly available data which is limited. Users
should always consult the official SDS provided by the supplier before handling this chemical
and adhere to all institutional and regulatory safety protocols.

Introduction

4,6-Difluoropyridin-3-ol is a fluorinated pyridine derivative with potential applications in
medicinal chemistry and organic synthesis. Its structural features, including the pyridine core,
hydroxyl group, and fluorine substituents, make it a valuable building block for the development
of novel compounds. This guide provides a summary of the known safety and handling
information for 4,6-Difluoropyridin-3-ol to promote its safe use in a laboratory setting.

Hazard Identification and Classification

Based on available information, 4,6-Difluoropyridin-3-ol is classified as a hazardous
substance. The following summarizes its known hazard classifications.

GHS Pictograms:

o balt text

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b596940?utm_src=pdf-interest
https://www.benchchem.com/product/b596940?utm_src=pdf-body
https://www.benchchem.com/product/b596940?utm_src=pdf-body
https://www.benchchem.com/product/b596940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(GHS07)
Signal Word:Warning
Hazard Statements:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
Precautionary Statements:
e P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P313: Get medical advice/ attention.
o P337: If eye irritation persists:
e P338: Remove contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4,6-Difluoropyridin-3-ol is
provided in the table below. Data for some properties are not available and are indicated as
such.
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Property Value

CAS Number 1227597-52-5[1]

Molecular Formula C5H3F2NO[1]

Molecular Weight 131.08 g/mol

Physical Form Liquid

Purity 95%

IUPAC Name 4,6-difluoro-3-pyridinol

InChl Key AWZXKMWNYBJVLA-UHFFFAOYSA-N
Storage Temperature Refrigerator

Experimental Protocols: Safe Handling and Storage

Due to the limited availability of specific experimental protocols for 4,6-Difluoropyridin-3-ol,
the following are general best practices for handling chemicals with similar hazard profiles.

4.1. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

» Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change gloves
immediately if contaminated.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.

4.2. Engineering Controls

» All work with 4,6-Difluoropyridin-3-ol should be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.

» An emergency eyewash station and safety shower should be readily accessible.
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4.3. Handling Procedures

Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.
4.4. Storage

» Store in a refrigerator as recommended.

o Keep in a tightly sealed, properly labeled container.

» Store away from incompatible materials. While specific incompatibility data is not available
for this compound, as a general precaution for related compounds, avoid strong oxidizing
agents, strong acids, and strong bases.[2]

First Aid Measures

In case of exposure, follow these first aid guidelines and seek immediate medical attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.

o If on Skin: Remove contaminated clothing. Wash skin with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

 If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Spills and Disposal
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6.1. Spill Response

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 4.1.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
6.2. Waste Disposal

» Dispose of waste in accordance with all local, regional, and national regulations for
hazardous chemical waste.

e Do not dispose of down the drain or into the environment.

Logical Workflow for Handling Hazardous
Chemicals

The following diagram illustrates a general workflow for the safe handling of a laboratory
chemical like 4,6-Difluoropyridin-3-ol.
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Caption: General workflow for safe laboratory chemical handling.

© 2025

BenchChem. All rights reserved. 6

/8 Tech Support


https://www.benchchem.com/product/b596940?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

4,6-Difluoropyridin-3-ol is a hazardous chemical that requires careful handling to mitigate
risks. While a complete safety profile is not publicly available, the existing data indicates that it
is harmful if swallowed and can cause skin and serious eye irritation. Adherence to standard
laboratory safety protocols, including the use of appropriate personal protective equipment and
engineering controls, is essential for its safe use. Researchers should exercise caution and
always refer to the supplier's safety data sheet for the most current and comprehensive
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b596940?utm_src=pdf-body
https://www.benchchem.com/product/b596940?utm_src=pdf-custom-synthesis
https://porphyrin-systems.com/produkt/46-difluoropyridin-3-ol/
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.benchchem.com/product/b596940#safety-and-handling-of-4-6-difluoropyridin-3-ol
https://www.benchchem.com/product/b596940#safety-and-handling-of-4-6-difluoropyridin-3-ol
https://www.benchchem.com/product/b596940#safety-and-handling-of-4-6-difluoropyridin-3-ol
https://www.benchchem.com/product/b596940#safety-and-handling-of-4-6-difluoropyridin-3-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b596940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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